Cas no 1416276-99-7 (1-methyl-3-trifluoromethanesulfonylbenzene)
1416276-99-7 structure
Product Name:1-methyl-3-trifluoromethanesulfonylbenzene
CAS No:1416276-99-7
MF:C8H7F3O2S
MW:224.200191736221
CID:6832412
PubChem ID:54248870
Update Time:2025-03-27
1-methyl-3-trifluoromethanesulfonylbenzene Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL168093
- 1-methyl-3-(trifluoromethylsulfonyl)benzene
- QWDXSKWKKPIBPA-UHFFFAOYSA-N
- 1416276-99-7
- 1-methyl-3-trifluoromethanesulfonylbenzene
-
- Inchi: 1S/C8H7F3O2S/c1-6-3-2-4-7(5-6)14(12,13)8(9,10)11/h2-5H,1H3
- InChI Key: QWDXSKWKKPIBPA-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(C1C=CC=C(C)C=1)(=O)=O
Computed Properties
- Exact Mass: 224.01188512Da
- Monoisotopic Mass: 224.01188512Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 42.5Ų
1-methyl-3-trifluoromethanesulfonylbenzene Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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